Cas no 2361638-76-6 (N-(1-hydroxy-2-methyl-1-phenylpropan-2-yl)prop-2-enamide)

• Product Name: N-(1-hydroxy-2-methyl-1-phenylpropan-2-yl)prop-2-enamide
• CAS No: 2361638-76-6
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5378366
• PubChem ID: 139015332
• Update Time: 2025-10-28

N-(1-hydroxy-2-methyl-1-phenylpropan-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Hydroxy-1,1-dimethyl-2-phenylethyl)-2-propenamide
• N-(1-hydroxy-2-methyl-1-phenylpropan-2-yl)prop-2-enamide

• Inchi： 1S/C13H17NO2/c1-4-11(15)14-13(2,3)12(16)10-8-6-5-7-9-10/h4-9,12,16H,1H2,2-3H3,(H,14,15)
• InChI Key： USPIGSKUQQNZDW-UHFFFAOYSA-N
• SMILES： C(NC(C)(C)C(O)C1=CC=CC=C1)(=O)C=C

Experimental Properties

• Density: 1.074±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 426.9±45.0 °C(Predicted)
• pka: 14.14±0.20(Predicted)

Additional information on N-(1-hydroxy-2-methyl-1-phenylpropan-2-yl)prop-2-enamide

Comprehensive Overview of N-(1-hydroxy-2-methyl-1-phenylpropan-2-yl)prop-2-enamide (CAS No. 2361638-76-6)

N-(1-hydroxy-2-methyl-1-phenylpropan-2-yl)prop-2-enamide, with the CAS number 2361638-76-6, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique hydroxy and phenyl functional groups, is often explored for its potential applications in drug development and polymer synthesis. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability or tailor properties for specific industrial uses.

The growing interest in N-(1-hydroxy-2-methyl-1-phenylpropan-2-yl)prop-2-enamide aligns with current trends in sustainable chemistry and green synthesis. As industries seek eco-friendly alternatives, this compound's potential role in biodegradable polymers or low-toxicity formulations has become a hot topic. Online searches frequently include queries like "CAS 2361638-76-6 applications" or "hydroxy-phenyl propanamide derivatives," reflecting its relevance in cutting-edge research. Its acrylamide moiety also makes it a candidate for photopolymerization studies, a field gaining traction due to advancements in 3D printing technologies.

From a synthetic perspective, 2361638-76-6 exemplifies modern challenges in stereoselective reactions. The presence of both hydroxy and methyl groups on the propan-2-yl backbone introduces complexity in chiral synthesis—a subject frequently searched alongside terms like "asymmetric catalysis" and "steric hindrance control." Pharmaceutical researchers note its structural similarity to bioactive scaffolds found in CNS-targeting molecules, though rigorous studies are needed to validate such hypotheses. Analytical techniques like HPLC and NMR are critical for characterizing this compound's purity, another common search focus among quality control professionals.

The thermal stability and solubility profile of N-(1-hydroxy-2-methyl-1-phenylpropan-2-yl)prop-2-enamide make it suitable for diverse formulation studies. Recent patent literature highlights derivatives of this compound being evaluated for their compatibility with hydrophilic matrices—a response to the rising demand for water-soluble excipients. Environmental scientists also explore its degradation pathways, addressing search trends related to "organic pollutant breakdown mechanisms." Such multidisciplinary interest underscores the compound's adaptability to both industrial and academic research paradigms.

In material science, the prop-2-enamide group's reactivity enables crosslinking in polymer networks. This property resonates with searches for "self-healing materials" and "smart coatings," particularly in automotive and aerospace sectors seeking durable composites. Computational chemists frequently model CAS 2361638-76-6 to predict its electronic properties, leveraging density functional theory (DFT) calculations—a methodology dominating recent scholarly discussions. These simulations help optimize reaction conditions before lab-scale trials, reducing resource waste.

Quality assurance protocols for 2361638-76-6 emphasize strict control over byproducts, reflecting regulatory concerns about impurity profiles. This aligns with frequent searches for "ICH Q3 guidelines" and "residual solvent analysis." The compound's crystalline form variations (polymorphs) are another active research area, particularly for pharmaceutical manufacturers investigating "bioavailability enhancement" strategies. Such studies often reference powder X-ray diffraction (PXRD) data, a technique increasingly combined with machine learning for pattern analysis.

Emerging applications of N-(1-hydroxy-2-methyl-1-phenylpropan-2-yl)prop-2-enamide include its use as a building block for metal-organic frameworks (MOFs). These porous materials, searched extensively for "CO2 capture technologies," benefit from the compound's ability to coordinate with transition metals while maintaining thermal resilience. Catalysis researchers also examine its potential as a ligand in palladium-catalyzed couplings—a staple methodology in modern synthetic organic chemistry.

Storage recommendations for CAS 2361638-76-6 typically advise protection from light and moisture, based on its hydroxy group's susceptibility to oxidation. Stability studies correlate with search terms like "accelerated aging tests" and "excipient compatibility," especially among formulation scientists. The compound's logP value (a measure of lipophilicity) is frequently calculated to predict membrane permeability, addressing persistent queries about "structure-activity relationships" in drug design.

Recent advancements in continuous flow chemistry have opened new synthetic routes to N-(1-hydroxy-2-methyl-1-phenylpropan-2-yl)prop-2-enamide, reducing traditional batch process limitations. This innovation responds to search trends for "process intensification" and "green chemistry metrics." Additionally, the compound's UV absorption characteristics make it relevant to photostability studies—a critical consideration for packaging solutions in the cosmetics industry.

In conclusion, 2361638-76-6 represents a versatile chemical entity bridging multiple scientific disciplines. Its ongoing investigation reflects broader trends toward multi-functional materials and sustainable synthesis, while computational tools and analytical advancements continue to unlock new possibilities. As research evolves, this compound will likely remain at the forefront of discussions linking molecular design to real-world applications.